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Compound of Interest

Compound Name:
Ethyl 4,6-dichloro-2-

methylnicotinate

Cat. No.: B1351075 Get Quote

An In-depth Technical Guide to the Safe Handling, Storage, and Use of Ethyl 4,6-

dichloronicotinate

This guide provides comprehensive safety, storage, and handling information for Ethyl 4,6-

dichloronicotinate (CAS No. 40296-46-6), a key intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1][2][3] Adherence to these guidelines is crucial for

ensuring the safety of laboratory personnel and the integrity of research outcomes.

Safety and Hazard Information
Ethyl 4,6-dichloronicotinate presents several health and safety risks that necessitate careful

handling and the use of appropriate personal protective equipment (PPE). The primary hazards

identified from safety data sheets include skin and eye irritation.[4][5]

Hazard Identification and Classification
The following table summarizes the hazard statements associated with Ethyl 4,6-

dichloronicotinate.

Hazard Class Hazard Statement

Skin Irritation H315: Causes skin irritation.[4][5]

Eye Irritation H319: Causes serious eye irritation.[4][5]
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Precautionary Measures and Personal Protective
Equipment (PPE)
A risk assessment should be conducted before handling this compound to ensure that all

necessary safety precautions are in place. The following table outlines the recommended

precautionary statements and the necessary PPE.

Precautionary Category Statement Code Precautionary Statement

Prevention P264
Wash skin thoroughly after

handling.[5]

Prevention P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[5]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[5]

Response P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[6]

Response P332 + P313
If skin irritation occurs: Get

medical advice/attention.[5]

Response P337 + P313
If eye irritation persists: Get

medical advice/attention.[5]

Storage P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[6]

Recommended Personal Protective Equipment:
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Eye/Face Protection: Use chemical safety goggles and/or a face shield that meet regulations

such as OSHA's 29 CFR 1910.133 or European Standard EN166.[6]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[6]

Hygiene Measures: Handle in accordance with good industrial hygiene and safety practices.

Wash hands before breaks and at the end of the workday.[6]

Storage and Handling Procedures
Proper storage and handling are essential to maintain the quality and stability of Ethyl 4,6-

dichloronicotinate and to prevent accidental exposure.

Storage Conditions
Store the compound in a dry, cool, and well-ventilated place.[6] Keep the container tightly

closed.[6] For long-term storage, a temperature of 4°C is recommended, with the container

sealed and protected from moisture.[1] If dissolved in a solvent, it can be stored at -20°C for up

to one month or at -80°C for up to six months.[1]

Storage Parameter Recommended Condition

Temperature

Room temperature in continental US; may vary

elsewhere.[1] 4°C for sealed storage, away from

moisture.[1]

Atmosphere Inert atmosphere, 2-8°C.[7]

Incompatible Materials Bases, Amines, Reducing Agents.[6]

Handling Procedures
Do not get in eyes, on skin, or on clothing.[6]

Avoid ingestion and inhalation.[6]
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Avoid dust formation.[6]

Use only outdoors or in a well-ventilated area.[6]

Ensure that eyewash stations and safety showers are close to the workstation.[6]

Experimental Protocols
The following is a general procedure for the synthesis of Ethyl 4,6-dichloronicotinate from ethyl

4,6-dihydroxynicotinate.

Synthesis of Ethyl 4,6-dichloronicotinate
Materials:

Ethyl 4,6-dihydroxynicotinate

Phosphorus oxychloride (POCl₃)

Ice water

Ethyl acetate (EtOAc)

Saturated brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Slowly add ethyl 4,6-dihydroxynicotinate (60 g, 0.328 mol) to phosphorus oxychloride (500

mL).[8][9]

Heat the mixture to reflux and maintain for 2 hours.[8][9]

After the reaction is complete, remove the excess POCl₃ by distillation under reduced

pressure.[8][9]

Carefully pour the residue into ice water and stir for 30 minutes.[8][9]
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Extract the aqueous mixture three times with ethyl acetate.[8][9]

Combine the organic phases and wash with saturated brine.[8][9]

Dry the organic phase over anhydrous magnesium sulfate.[8][9]

Concentrate the solution under vacuum to obtain the crude Ethyl 4,6-dichloronicotinate.[8][9]

Workflow and Pathway Diagrams
The following diagrams illustrate the safe handling workflow for Ethyl 4,6-dichloronicotinate.
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Caption: Safe handling workflow for Ethyl 4,6-dichloronicotinate.
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Caption: First aid procedures for exposure to Ethyl 4,6-dichloronicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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